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Compound of Interest

N'-(4-chlorobenzoyl)-2-
Compound Name:

hydroxybenzohydrazide
CAS No.: 400075-23-2
Cat. No.: B2494279

Get Quote

Executive Summary

4-Chlorobenzoyl salicylhydrazide (chemically N-(4-chlorobenzoyl)-N'-(2-
hydroxybenzoyl)hydrazine) represents a critical structural class of diacylhydrazines. Unlike
simple hydrazones (Schiff bases) formed from aldehydes, this molecule features two amide
linkages flanking a hydrazine core. This specific topology grants it unique chelating abilities and
biological stability, making it a versatile pharmacophore for antimicrobial, antiviral (HIV
integrase inhibition), and anti-inflammatory drug development.

This guide details the synthesis, validation, and biological mechanisms of this compound,
distinguishing it from its hydrazone analogs to ensure precise experimental application.

Chemical Identity & Structure

The molecule consists of a salicylic acid moiety linked to a 4-chlorobenzoic acid moiety via a
hydrazine bridge.
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Property Detail

N-(4-chlorobenzoyl)-N'- (2-

IUPAC Name .

hydroxybenzoyl)hydrazine
Common Name 4-Chlorobenzoyl salicylhydrazide
CAS Number 400075-23-2

Molecular Formula

Molecular Weight 290.70 g/mol

Diacylhydrazine (
Core Scaffold
)

Structural Distinction (Critical)

Researchers often confuse hydrazides with hydrazones.
o Target Molecule (Diacyl): Formed from Acid Chloride + Hydrazide. Contains

. Stable, capable of keto-enol tautomerism.
e Common Analog (Hydrazone): Formed from Aldehyde + Hydrazide. Contains
. This is a Schiff base.

¢ Note: This guide focuses on the Diacyl form as implied by the "benzoyl" nomenclature.

Synthesis Protocol

The synthesis follows a convergent pathway: first generating the salicylhydrazide precursor,
followed by N-acylation with 4-chlorobenzoyl chloride.

Phase 1: Synthesis of Salicylhydrazide Precursor

Reaction: Nucleophilic acyl substitution of methyl salicylate with hydrazine hydrate.
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o Reagents: Methyl salicylate (10 mmol), Hydrazine hydrate (99%, 15 mmol), Ethanol
(absolute, 20 mL).

e Procedure:

o

Dissolve methyl salicylate in ethanol.

[¢]

Add hydrazine hydrate dropwise with stirring.

o

Reflux at 80°C for 4-6 hours. Monitor by TLC (Ethyl acetate:Hexane 3:7).

[e]

Cool to room temperature.[1] The solid product (Salicylhydrazide) precipitates.

o

Filter and wash with cold ethanol. Recrystallize from ethanol.

[¢]

Yield checkpoint: Expect white crystals, MP ~147°C.

Phase 2: Acylation to 4-Chlorobenzoyl Salicylhydrazide

Reaction: Schotten-Baumann condensation or Pyridine-catalyzed acylation.

o Reagents: Salicylhydrazide (5 mmol), 4-Chlorobenzoyl chloride (5 mmol), Pyridine (dry, 10
mL) or THF/TEA system.

e Procedure:
o Dissolve salicylhydrazide in dry pyridine (acts as solvent and base).
o Cool the solution to 0-5°C in an ice bath.

o Add 4-chlorobenzoyl chloride dropwise over 30 minutes to prevent exotherm-driven side
reactions.

o Allow the mixture to warm to room temperature and stir for 4 hours.

o Quench: Pour the reaction mixture into crushed ice/HCI (dilute) to remove pyridine and
precipitate the product.

o Filter the solid, wash with water until neutral pH.
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o Purification: Recrystallize from DMF/Ethanol mixture.

Synthesis Pathway Diagram

Critical Control Points

Prevent hydrolysis of chloride
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Figure 1: Convergent synthesis pathway for 4-chlorobenzoyl salicylhydrazide via nucleophilic

acyl substitution.

Characterization & Validation

Trustworthiness in chemical biology requires rigorous structural confirmation.
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Method Expected Feature Diagnostic Value
3200-3300
Confirms diacyl formation;
(C=0 Amide 1)1600-1620 (carboxylic) indicates
successful coupling.
(C=N/Amide II)
10.5-12.0 ppm (Singlets, 2H, -
NH-NH-) The presence of two distinct
R 11.5 ppm (Singlet, 1H, NH peaks confirms the
Phenolic OH) hydrazide structure versus a
hydrazone.
7.0-8.0 ppm (Multiplet, 8H,
Aromatic)
Confirms molecular weight and
Mass Spec Cl isotope pattern (3:1 ratio for

peak at ~291.07 m/z

).

Biological Mechanisms & Applications

The pharmacological utility of 4-chlorobenzoyl salicylhydrazide stems from its ability to form

stable chelates with transition metals and interact with specific enzyme active sites.

Antimicrobial & Anti-HIV Activity

Diacylhydrazines are known isosteres of amides and peptides.

e Mechanism: Inhibition of bacterial DNA gyrase or viral Integrase (IN). The "diketo" motif

allows the molecule to chelate divalent metal ions (

) required by these enzymes.
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o HIV Integrase: Similar to raltegravir, the salicylhydrazide scaffold can bind to the catalytic
core of HIV-1 Integrase, sequestering the metal cofactors essential for viral DNA strand
transfer.

Metal Complexation (Chelation Therapy)

The molecule acts as a tridentate or tetradentate ligand.

o Coordination Mode: It typically coordinates via the Phenolic Oxygen, Carbonyl Oxygen, and
Amide Nitrogen (

donor set).

o Copper(ll) Complexes: Research indicates that Cu(ll) complexes of salicylhydrazides often
exhibit enhanced cytotoxicity against cancer cell lines compared to the free ligand, likely due
to increased lipophilicity and DNA intercalation capability.

Mechanism of Action Diagram
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Figure 2: Pharmacological mechanism driven by metal chelation and enzyme active site
inhibition.
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Experimental Protocol: Antimicrobial Assay (MIC)

To validate the biological activity, the following Minimum Inhibitory Concentration (MIC) protocol
IS recommended.

o Preparation: Dissolve 4-chlorobenzoyl salicylhydrazide in DMSO (stock 1 mg/mL).
e Media: Mueller-Hinton Broth (MHB).
e Inoculum: Adjust bacterial suspension (E. coli, S. aureus) to

McFarland standard.

o Plate Setup: Use 96-well microtiter plates. Serial dilutions of the compound (100
to 0.19
).

o Controls: Positive (Ciprofloxacin), Negative (DMSO only).

 Incubation: 37°C for 24 hours.

e Readout: Add Resazurin dye. Blue

Pink indicates growth. The lowest concentration remaining Blue is the MIC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b2494279/docs#4-chlorobenzoyl-salicylhydrazide-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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